Cas no 2228262-29-9 (1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one)

• Product Name: 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one
• CAS No: 2228262-29-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5963425
• PubChem ID: 165784720
• Update Time: 2025-06-14

1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one
• 1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-one
• 2228262-29-9
• EN300-1752388

• Inchi： 1S/C13H17NO2/c1-5-12(15)10-6-7-13(16-4)11(8-10)9-14(2)3/h5-8H,1,9H2,2-4H3
• InChI Key： MOMSIYDDFZKBPK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C=C)=O)=CC=1CN(C)C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one

Comprehensive Overview of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one (CAS No. 2228262-29-9)

In the realm of organic chemistry and pharmaceutical research, 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one (CAS No. 2228262-29-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of enone derivatives, which are widely studied for their reactivity and utility in synthetic chemistry. The presence of both dimethylamino and methoxy functional groups in its structure makes it a versatile intermediate for further chemical modifications.

The growing interest in CAS No. 2228262-29-9 is reflected in its frequent appearance in academic literature and patent filings. Researchers are particularly intrigued by its potential role in the development of novel pharmaceutical agents, as its scaffold resembles that of several bioactive molecules. For instance, the enone moiety is known to participate in Michael addition reactions, a key step in the synthesis of complex organic molecules. This property aligns with current trends in green chemistry, where efficient and sustainable synthetic methods are highly sought after.

One of the most searched questions related to this compound is: "What are the applications of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one in drug discovery?" The answer lies in its ability to serve as a building block for more elaborate structures. Its electron-rich aromatic system and polar substituents make it an attractive candidate for designing molecules with specific binding affinities. Additionally, the compound's stability under various conditions has been a topic of discussion in forums dedicated to organic synthesis optimization.

Another hot topic tied to CAS No. 2228262-29-9 is its potential use in material science. The compound's conjugated system could contribute to the development of organic semiconductors or photocatalysts, areas that are currently booming due to the demand for renewable energy solutions. This aligns with the broader scientific community's focus on sustainable technologies and carbon-neutral processes.

From a spectroscopic characterization perspective, 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one exhibits distinct NMR and IR signatures, which are often queried by analytical chemists. The methoxy group's shielding effect and the dimethylamino group's influence on proton chemical shifts are particularly noteworthy. These features are critical for quality control in industrial settings, where precise identification of intermediates is paramount.

In conclusion, 1-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-one (CAS No. 2228262-29-9) represents a fascinating case study at the intersection of medicinal chemistry, materials science, and synthetic methodology. Its multifaceted applications and relevance to contemporary research themes ensure its continued prominence in scientific discourse. As investigations into its properties deepen, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.